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Introduction

Gibberellins (GAs) are a large family of tetracyclic diterpenoid plant hormones that play a
crucial role in regulating various aspects of plant growth and development.[1] These processes
include seed germination, stem elongation, leaf expansion, flowering, and fruit development.[2]
[3] The bioactivity of different gibberellins varies, with some acting as precursors to active
forms. This application note provides a comprehensive overview and detailed protocols for
analyzing changes in gene expression in plant tissues following treatment with Gibberellin
A110 (GA110). While over 130 gibberellins have been identified, this document outlines a
general methodology applicable to bioactive GAs. The protocols provided cover treatment,
RNA extraction, and gene expression analysis using both quantitative real-time PCR (RT-
gPCR) and RNA sequencing (RNA-Seq).

Gibberellin Signaling Pathway

Gibberellin signaling is initiated when a bioactive GA, such as GA110, binds to its soluble
receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1).[4] This binding event induces a
conformational change in GID1, promoting its interaction with DELLA proteins, which are key
negative regulators of GA signaling. The formation of the GA-GID1-DELLA complex leads to
the polyubiquitination and subsequent degradation of the DELLA protein by the 26S
proteasome.[4] The degradation of DELLA repressors liberates transcription factors, such as
PHYTOCHROME-INTERACTING FACTORS (PIFs), allowing them to bind to the promoter
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regions of GA-responsive genes and activate their transcription.[5] This cascade ultimately
leads to the various physiological responses associated with gibberellins.
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Caption: Gibberellin A110 signaling pathway.

Experimental Workflow

The overall workflow for analyzing gene expression changes after GA110 treatment involves
several key stages. It begins with the cultivation of plant material under controlled conditions,
followed by treatment with GA110. Samples are collected at specific time points, and total RNA
is extracted. The quality and quantity of the extracted RNA are then assessed. Finally, gene
expression is analyzed using either RT-gPCR for targeted gene analysis or RNA-Seq for a
genome-wide perspective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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